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Compound of Interest

Compound Name: TUG-905

Cat. No.: B611511

Essential Safety and Handling Guide for TUG-905

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) recommendations, and operational and disposal plans for handling TUG-905.
It is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and build confidence in chemical handling procedures.

Chemical Identifier and Properties

Property Value

3-(2-fluoro-4-(((2'-methyl-4'-(3-
IUPAC Name (methylsulfonyl)propoxy)-[1,1'-biphenyl]-3-
yl)methyl)amino)phenyl)propanoic acid

Molecular Formula C23H21FO3

Molecular Weight 364.41 g/mol

Potent and selective agonist for the G-protein
Mechanism of Action coupled receptor 40 (GPR40), also known as
Free Fatty Acid Receptor 1 (FFAL).[1]

Physical Appearance Solid

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical to mitigate risks of inhalation, dermal absorption, and
ingestion. The following table summarizes the required PPE for various laboratory activities
involving TUG-905.

. EyelFace Lab Respiratory
Activity Gloves ] .
Protection Coat/Gown Protection
) o Disposable
Unpacking/Invent  Double Nitrile Safety Glasses Recommended:
o ] Gown over Lab ]
ory Gloves with Side Shields N95 Respirator
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o ) o Disposable ]
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Safety Goggles Gown over Lab )
Compound Gloves Respirator
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) o Disposable
Preparing Stock Double Nitrile Recommended:
] Safety Goggles Gown over Lab ]
Solutions Gloves N95 Respirator
Coat
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] ) ] ] Lab Coat ]
Vitro Assays Gloves with Side Shields required
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Animal Handling Double Nitrile Safety Glasses animal care and
] o ] Gown over Lab .
(In Vivo) Gloves with Side Shields Coat use committee
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(IACUC)
guidelines

PPE Specifications:

» Gloves: Use powder-free nitrile gloves. When double-gloving, change the outer glove
immediately upon suspected contact with the compound. Do not wear gloves outside of the
designated work area.

o Eye/Face Protection: Safety glasses should include side shields. For handling larger
guantities or when there is a splash hazard, safety goggles are required.
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e Lab Coat/Gown: A disposable gown should be worn over a standard lab coat when handling
the solid compound or preparing concentrated stock solutions.

o Respiratory Protection: An N95 respirator is recommended when handling the solid
compound to prevent inhalation of airborne particles.

Operational and Disposal Plans
Handling and Storage

o Containment: All procedures that may generate dust or aerosols, such as weighing,
reconstituting, or sonicating the solid compound, must be performed within a certified
chemical fume hood or a powder containment balance enclosure.

e Hygiene: Do not store or consume food and beverages in the laboratory. Wash hands
thoroughly after handling the compound and before leaving the laboratory.

o Storage: Store TUG-905 in a tightly sealed container in a cool, dry, and well-ventilated area.
Protect from heat and direct sunlight.

Spill Response

o Evacuate: Clear the immediate area of all personnel.
o Communicate: Inform the laboratory supervisor and EH&S department.
e Contain: For small spills, cover with an absorbent material (e.g., vermiculite, sand).

o Clean: Wearing appropriate PPE, carefully scoop the contained material into a labeled
hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

Waste contaminated with TUG-905 is considered chemical waste and must be segregated from
regular laboratory trash.

Step-by-Step Disposal Procedure:
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e Segregation:

o Solid Waste: Collect all contaminated solid waste (e.g., weigh paper, pipette tips, gloves,
gowns) in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all contaminated liquid waste (e.g., unused stock solutions, cell
culture media) in a separate, clearly labeled hazardous waste container. Do not mix with
other chemical waste streams unless compatibility has been verified.

e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
("TUG-905"), and the specific hazards (Skin Irritant, Eye Irritant).

e Storage:
o Store waste containers in a designated satellite accumulation area within the laboratory.
e Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EH&S) department. Do not pour TUG-905 solutions down the drain.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

e Preparation: Assemble all necessary equipment (vials, solvent, pipettes, vortexer) and place
them inside a chemical fume hood.

» Don PPE: Put on all required PPE as specified for "Preparing Stock Solutions" in the table
above.

» Weighing: Weigh the required amount of TUG-905 powder using an analytical balance inside
a powder containment hood or fume hood.

e Solubilization: Carefully add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial
containing the powder to achieve a 10 mM concentration.
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» Mixing: Close the vial tightly and vortex until the solid is completely dissolved. Gentle
warming and sonication can be used to aid dissolution.

o Storage: Label the vial clearly with the compound name, concentration, date, and your
initials. Store the stock solution at -20°C or -80°C for long-term storage.

In Vitro Cell-Based Assay: Calcium Mobilization

TUG-905 is a GPR40 agonist that stimulates intracellular calcium mobilization.

o Cell Culture: Plate cells expressing GPR40 (e.g., Neuro2a cells) in a 96-well plate and
culture overnight.

e Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM)
according to the manufacturer's instructions.

o Compound Addition: Prepare a dilution series of TUG-905 in an appropriate assay buffer.
Add the diluted compound to the cells.

» Signal Detection: Measure the fluorescence intensity at appropriate excitation and emission
wavelengths using a plate reader to determine the change in intracellular calcium
concentration.

o Data Analysis: Plot the change in fluorescence as a function of TUG-905 concentration to
determine the EC50 value.
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Caption: Workflow for the safe handling and disposal of TUG-905.
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Caption: Simplified GPR40 signaling pathway activated by TUG-905.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b611511?utm_src=pdf-body-img
https://www.benchchem.com/product/b611511?utm_src=pdf-body
https://www.benchchem.com/product/b611511?utm_src=pdf-custom-synthesis
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9149
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9149
https://www.benchchem.com/product/b611511#personal-protective-equipment-for-handling-tug-905
https://www.benchchem.com/product/b611511#personal-protective-equipment-for-handling-tug-905
https://www.benchchem.com/product/b611511#personal-protective-equipment-for-handling-tug-905
https://www.benchchem.com/product/b611511#personal-protective-equipment-for-handling-tug-905
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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